Cas no 1806976-29-3 (3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride
• CAS No: 1806976-29-3
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4806087
• Update Time: 2025-06-13

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-8-5(7(11)12)3(10)2-4(13-8)6(9)14/h2,7H,1H3
• InChI Key： VDNPARSTNCDWMG-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C(F)F)C(=N1)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride (CAS No. 1806976-29-3)

The compound 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride (CAS No. 1806976-29-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a carbonyl chloride moiety, makes it a valuable building block for synthesizing advanced bioactive molecules. In recent years, this compound has garnered attention due to its role in the development of novel fluorinated pyridine derivatives, which are increasingly sought after in drug discovery and crop protection formulations.

One of the key reasons for the growing interest in 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride is its versatility in cross-coupling reactions and nucleophilic substitutions. Researchers have leveraged its reactive carbonyl chloride group to create amide bonds, enabling the synthesis of complex molecules with enhanced bioavailability and target specificity. This aligns with the current industry trend toward precision chemistry, where tailored molecular designs are critical for optimizing efficacy and reducing environmental impact.

From an environmental perspective, the incorporation of fluorine atoms into organic compounds like 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride has become a focal point in sustainable chemistry. Fluorinated compounds often exhibit improved metabolic stability and reduced degradation rates, which can minimize the frequency of applications in agrochemicals. This addresses the rising demand for eco-friendly solutions in agriculture, a topic frequently searched in scientific and regulatory circles.

In pharmaceutical applications, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride serves as a precursor for small-molecule inhibitors targeting enzymes and receptors. Its pyridine core is a common pharmacophore found in FDA-approved drugs, particularly in oncology and neurology. Recent studies highlight its potential in designing next-generation kinase inhibitors, a hot topic in cancer research forums and AI-driven drug discovery platforms.

The synthesis and handling of 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride require expertise in organofluorine chemistry. Proper storage conditions—such as anhydrous environments and controlled temperatures—are essential to maintain its stability. These protocols are frequently discussed in technical forums, reflecting user queries about compound storage best practices and reaction optimization.

Market analysts note an upward trajectory for fluorinated building blocks, driven by their expanding roles in bioconjugation and material science. As industries prioritize green chemistry and efficient synthesis routes, compounds like 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride are poised to play a pivotal role. Its CAS No. 1806976-29-3 is increasingly indexed in patent databases, underscoring its commercial and scientific relevance.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-carbonyl chloride exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span cutting-edge fields, from drug development to sustainable agriculture, making it a compound of enduring interest to researchers and industry professionals alike.